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For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the core principles and

experimental methodologies related to the study of Aluminum-27 (²⁷Al) reactivity. As the only

stable isotope of aluminum, ²⁷Al is of significant interest across various scientific disciplines,

from materials science to pharmacology. This document summarizes key quantitative data,

details experimental protocols, and visualizes complex pathways to facilitate a deeper

understanding of the chemical and nuclear behavior of this ubiquitous element.

Core Properties of Aluminum-27
Aluminum-27 is the only stable isotope of aluminum, making up virtually 100% of its natural

abundance.[1] Its nucleus contains 13 protons and 14 neutrons.[2] A key feature of the ²⁷Al

nucleus is its nuclear spin of 5/2, which makes it quadrupolar.[1][3] This property is

fundamental to its interaction with magnetic fields and is the basis for Nuclear Magnetic

Resonance (NMR) spectroscopy studies of aluminum's chemical environment.

Nuclear Properties
The nuclear properties of Aluminum-27 are critical for understanding its behavior in nuclear

reactions and its utility in analytical techniques such as NMR.
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Property Value

Natural Abundance 100%[1]

Nuclear Spin (I) 5/2[3]

Magnetic Moment (μ/μN) +3.6415069(7)

Quadrupole Moment (Q) +0.1402(10) barn

Atomic Mass 26.9815384 ± 0.0000001 amu

Binding Energy 224951.950 ± 0.130 keV

Table 1: Key Nuclear Properties of Aluminum-27.

Chemical Reactivity Overview
Aluminum is a highly reactive metal, a characteristic attributed to its low electronegativity, which

facilitates the donation of its three valence electrons.[4] However, its reactivity is often masked

by the rapid formation of a thin, tough, and transparent layer of aluminum oxide (Al₂O₃) upon

exposure to air.[5][6] This passivation layer protects the underlying metal from further reaction

with air and water under normal conditions.[5][6]

The protective oxide layer can be disrupted by certain chemical environments, revealing the

true reactivity of the metal. Aluminum reacts vigorously with:

Acids: It readily dissolves in dilute hydrochloric acid and sulfuric acid to produce the

corresponding aluminum salt and hydrogen gas.[6][7] Concentrated nitric acid, however,

passivates the metal.[7]

Bases: Strong bases like sodium hydroxide dissolve the oxide layer and the underlying

aluminum to form aluminates and hydrogen gas.[3][5]

Halogens: Aluminum reacts vigorously with halogens to form aluminum halides.[5]

Experimental Protocols for Studying Aluminum-27
Reactivity
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A variety of experimental techniques are employed to investigate the reactivity and coordination

chemistry of Aluminum-27. NMR spectroscopy is a particularly powerful tool due to the

magnetic properties of the ²⁷Al nucleus.

²⁷Al Nuclear Magnetic Resonance (NMR) Spectroscopy
²⁷Al NMR spectroscopy provides detailed information about the coordination number and

symmetry of the aluminum center in different chemical species.[8] The chemical shift in a ²⁷Al

NMR spectrum is highly sensitive to the coordination environment of the aluminum atom.

Experimental Workflow for ²⁷Al NMR Analysis
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Sample Preparation NMR Acquisition Data Analysis

Dissolve Al salt in deuterated solvent (e.g., D₂O) Adjust pH if necessary Filter to remove particulates Transfer to 5mm NMR tube Insert into NMR spectrometer Acquire 27Al NMR spectrum Process raw data (e.g., Fourier transform) Analyze chemical shifts and linewidths Identify Al species and coordination
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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